Cas no 66311-22-6 (ethyl-d5-malonic acid)
ethyl-d5-malonic acid structure
Product Name:ethyl-d5-malonic acid
CAS No:66311-22-6
MF:C5H8O4
MW:137.14543056488
CID:963662
PubChem ID:90474566
Update Time:2025-04-19
ethyl-d5-malonic acid Chemical and Physical Properties
Names and Identifiers
-
- ethyl-d5-malonic acid
- < dimethyl(phenyl)silyl> tris(trimethylsilyl)methane
- < Methyl-2H3, 3-2H2> -ethylmalonsaeure
- AC1NQMYI
- CTK3E5654
- Silane, [(dimethylphenylsilyl)methylidyne]tris[trimethyl-
- 2-(1,1,2,2,2-pentadeuterioethyl)propanedioic acid
- MS-22804
- DB-319596
- F90874
- CS-0310574
- Ethylmalonic acid-d5
- 66311-22-6
- HY-34740S1
-
- Inchi: 1S/C5H8O4/c1-2-3(4(6)7)5(8)9/h3H,2H2,1H3,(H,6,7)(H,8,9)/i1D3,2D2
- InChI Key: UKFXDFUAPNAMPJ-ZBJDZAJPSA-N
- SMILES: OC(C(C(=O)O)C([2H])([2H])C([2H])([2H])[2H])=O
Computed Properties
- Exact Mass: 137.074
- Monoisotopic Mass: 137.074
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6A^2
- XLogP3: 0.4
ethyl-d5-malonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E922022-0.5mg |
Ethyl-d5-malonic Acid |
66311-22-6 | 0.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E922022-1mg |
Ethyl-d5-malonic Acid |
66311-22-6 | 1mg |
$ 81.00 | 2023-09-07 | ||
| TRC | E922022-5mg |
Ethyl-d5-malonic Acid |
66311-22-6 | 5mg |
$ 144.00 | 2023-09-07 | ||
| TRC | E922022-.5mg |
Ethyl-d5-malonic Acid |
66311-22-6 | 5mg |
$64.00 | 2023-05-18 | ||
| Key Organics Ltd | MS-22804-5mg |
Ethylmalonic acid-d5 |
66311-22-6 | >90% | 5mg |
£473.31 | 2025-02-09 | |
| Key Organics Ltd | MS-22804-1mg |
Ethylmalonic acid-d5 |
66311-22-6 | >90% | 1mg |
£163.12 | 2025-02-09 | |
| MedChemExpress | HY-34740S1-1mg |
Ethylmalonic acid-d |
66311-22-6 | 98.09% | 1mg |
¥800 | 2025-04-16 | |
| MedChemExpress | HY-34740S1-5mg |
Ethylmalonic acid-d |
66311-22-6 | 98.09% | 5mg |
¥2800 | 2025-04-16 |
ethyl-d5-malonic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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